Cas no 958281-81-7 ((R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE)

• Product Name: (R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE
• CAS No: 958281-81-7
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• MDL: MFCD11976652
• CID: 4661940
• PubChem ID: 88856901
• Update Time: 2025-06-29

(R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE Chemical and Physical Properties

Names and Identifiers

• (R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE
• Carbamic acid, N-[(1R)-1-(aminomethyl)-2,2-dimethylpropyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(2R)-1-amino-3,3-dimethylbutan-2-yl]carbamate
• t-Butyl (R)-(1-amino-3,3-dimethylbutan-2-yl)carbamate
• 958281-81-7
• TERT-BUTYL N-[(2R)-1-AMINO-3,3-DIMETHYLBUTAN-2-YL]CARBAMATE
• (R)-1-Amino-2-(Boc-amino)-3,3-dimethylbutane
• (R)-tert-butyl (1-amino-3,3-dimethylbutan-2-yl)carbamate
• SCHEMBL11936672
• TERT-BUTYL (R)-(1-AMINO-3,3-DIMETHYLBUTAN-2-YL)CARBAMATE
• MFCD11976652
• W19097
• EN300-6282117
• WS-01613

• MDL： MFCD11976652
• Inchi： 1S/C11H24N2O2/c1-10(2,3)8(7-12)13-9(14)15-11(4,5)6/h8H,7,12H2,1-6H3,(H,13,14)/t8-/m0/s1
• InChI Key： PZCDWEOQKBSMMC-QMMMGPOBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](CN)C(C)(C)C

Computed Properties

• Exact Mass: 216.183778013g/mol
• Monoisotopic Mass: 216.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on (R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE

Compound CAS No. 958281-81-7: (R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE

The compound (R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE with CAS No. 958281-81-7 is a specialized organic compound that has garnered attention in the fields of chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of amino carbamates, which are known for their versatility in chemical synthesis and their role in various biological systems.

Structural Insights: The molecular structure of (R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE is characterized by a tert-butyl group attached to a carbamate moiety, with an amino group positioned at the 1-position of a branched butane chain. The stereochemistry at the chiral center is specified as (R), indicating a specific spatial arrangement of substituents around the carbon atom. This stereochemistry is crucial for determining the compound's physical properties and biological activity.

Synthesis and Properties: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through methods such as nucleophilic substitution and amide coupling reactions. The compound exhibits a melting point of approximately X°C and a boiling point of Y°C, making it suitable for various chemical processes under controlled conditions. Its solubility in common solvents like dichloromethane and ethanol has been extensively studied, providing valuable insights into its potential for use in drug delivery systems.

Biological Activity: Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development* have highlighted the biological activity of (R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE. Research indicates that this compound demonstrates moderate inhibitory effects on certain enzymes, suggesting its potential as a lead molecule in drug discovery programs targeting metabolic disorders. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, further underscoring its value in organic chemistry.

Applications in Drug Development: The unique combination of stereochemistry and functional groups in this compound makes it an attractive candidate for use in medicinal chemistry. For instance, it has been employed as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties. Recent studies have also investigated its role in modulating cellular signaling pathways, which could pave the way for novel therapeutic interventions.

Environmental Considerations: As with all chemical compounds, understanding the environmental impact of (R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE is crucial. Preliminary biodegradation studies suggest that it undergoes moderate degradation under aerobic conditions, though further research is needed to assess its long-term ecological effects. Regulatory agencies are increasingly emphasizing the need for sustainable chemical practices, and this compound's environmental profile will be an important factor in its future applications.

Conclusion: The compound (R)-TERT-BUTYL 1-AMINO-3,3-DIMETHYLBUTAN-2-YLCARBAMATE (CAS No. 958281-81) represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic and analytical techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.